Cas no 638135-85-0 (3-(azepane-1-sulfonyl)-N-(2H-1,3-benzodioxol-5-yl)benzamide)

• Product Name: 3-(azepane-1-sulfonyl)-N-(2H-1,3-benzodioxol-5-yl)benzamide
• CAS No: 638135-85-0
• MF: C₂₀H₂₂N₂O₅S
• MW: 402.464084148407
• CID: 5880355
• PubChem ID: 1526387
• Update Time: 2025-05-19

3-(azepane-1-sulfonyl)-N-(2H-1,3-benzodioxol-5-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• F1540-0045
• Z27647643
• 638135-85-0
• SCHEMBL1095576
• AKOS000806752
• 3-(AZEPANE-1-SULFONYL)-N-(2H-1,3-BENZODIOXOL-5-YL)BENZAMIDE
• 3-(azepan-1-ylsulfonyl)-N-(benzo[d][1,3]dioxol-5-yl)benzamide
• 3-(azepan-1-ylsulfonyl)-N-(1,3-benzodioxol-5-yl)benzamide
• 3-(azepane-1-sulfonyl)-N-(2H-1,3-benzodioxol-5-yl)benzamide

• Inchi： 1S/C20H22N2O5S/c23-20(21-16-8-9-18-19(13-16)27-14-26-18)15-6-5-7-17(12-15)28(24,25)22-10-3-1-2-4-11-22/h5-9,12-13H,1-4,10-11,14H2,(H,21,23)
• InChI Key： MZFJPPSXAWDWFY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(NC2=CC=C3C(=C2)OCO3)=O)C=1)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 402.12494298g/mol
• Monoisotopic Mass: 402.12494298g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 642
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 93.3Ų

Additional information on 3-(azepane-1-sulfonyl)-N-(2H-1,3-benzodioxol-5-yl)benzamide

3-(Azepane-1-sulfonyl)-N-(2H-1,3-benzodioxol-5-yl)benzamide: A Comprehensive Overview

The compound 3-(azepane-1-sulfonyl)-N-(2H-1,3-benzodioxol-5-yl)benzamide (CAS No. 638135-85-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its complex structure, which includes a benzamide core, an azepane sulfonyl group, and a 2H-1,3-benzodioxol substituent. The integration of these functional groups makes it a unique molecule with distinct chemical and biological properties.

Recent advancements in synthetic chemistry have enabled the precise synthesis of azepane sulfonyl derivatives, which are known for their stability and reactivity. The benzodioxol moiety in this compound adds an additional layer of complexity, enhancing its potential for use in drug design and material science. Researchers have demonstrated that the sulfonyl group plays a critical role in modulating the electronic properties of the molecule, making it a promising candidate for applications in catalysis and biotechnology.

One of the most intriguing aspects of 3-(azepane-1-sulfonyl)-N-(2H-1,3-benzodioxol-5-yl)benzamide is its ability to participate in various chemical reactions under mild conditions. Studies have shown that the benzamide core can undergo nucleophilic substitution and addition reactions, making it versatile in organic synthesis. Furthermore, the presence of the azepane ring introduces steric hindrance, which can be exploited to control reaction pathways and selectivity.

The 2H-1,3-benzodioxol group is another key feature of this compound. This aromatic system is known for its stability and ability to engage in π–π interactions, which are crucial in supramolecular chemistry. Recent research has highlighted the potential of this group in designing self-assembling molecules and advanced materials with tailored properties.

In terms of biological applications, 3-(azepane-1-sulfonyl)-N-(2H-1,3-benzodioxol-5-yl)benzamide has shown promise as a lead compound for drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. Preliminary studies suggest that it may exhibit bioactivity against certain disease pathways, making it a valuable candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves a multi-step process that combines advanced techniques such as Suzuki coupling and Friedel-Crafts acylation. These methods ensure high yields and excellent purity, which are essential for both academic research and industrial applications. The development of efficient synthetic routes has been a focal point for researchers aiming to scale up production for commercial use.

From an environmental perspective, the development of sustainable synthetic methods for 3-(azepane-1-sulfonyl)-N-(2H-1,3-benzodioxol-5-yl)benzamide is gaining traction. Green chemistry principles are being integrated into its production to minimize waste and reduce ecological impact. This shift reflects the growing emphasis on eco-friendly practices in the chemical industry.

In conclusion, 3-(azepane-1-sulfonyl)-N-(2H-1,3-benzodioxol-5-yl)benzamide (CAS No. 638135-85-) stands as a testament to the ingenuity of modern chemical synthesis. Its complex structure and versatile properties make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this compound is poised to play a significant role in shaping the future of chemistry and pharmacology.